Cas no 90916-29-3 (N-Allyloxycarbonyl-2-nitrobenzenesulfonamide)

• Product Name: N-Allyloxycarbonyl-2-nitrobenzenesulfonamide
• CAS No: 90916-29-3
• MF: C₁₀H₁₀N₂O₆S
• MW: 286.261201381683
• MDL: MFCD06797039
• CID: 885557
• PubChem ID: 87563065
• Update Time: 2025-10-31

N-Allyloxycarbonyl-2-nitrobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-Allyloxycarbonyl-2-nitrobenzenesulfonamide
• n-alloc-2-nitrobenzenesulfonamide
• prop-2-enyl N-(2-nitrophenyl)sulfonylcarbamate
• <2-Nitro-phenylsulfonyl>-allyl-carbamat
• N-allyloxycarbonyl-o-nitrobenzenesulfonamide
• 90916-29-3
• SCHEMBL4394873
• T71444
• DTXSID40452741
• Allyl (2-nitrophenyl)sulfonylcarbamate
• MFCD06797039
• Allyl ((2-nitrophenyl)sulfonyl)carbamate
• CS-0325912
• AKOS015839093
• PROP-2-EN-1-YL N-(2-NITROBENZENESULFONYL)CARBAMATE
• A1632
• CRGOQFIAULBODK-UHFFFAOYSA-N

• MDL： MFCD06797039
• Inchi： 1S/C10H10N2O6S/c1-2-7-18-10(13)11-19(16,17)9-6-4-3-5-8(9)12(14)15/h2-6H,1,7H2,(H,11,13)
• InChI Key： CRGOQFIAULBODK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NC(=O)OCC=C)(=O)=O

Computed Properties

• Exact Mass: 286.02600
• Monoisotopic Mass: 286.02595722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Color/Form: White - very pale yellow crystal powder
• Density: 1.432
• Melting Point: 103.0 to 107.0 deg-C
• Refractive Index: 1.568
• PSA: 126.67000
• LogP: 3.19060
• Solubility: Soluble in methanol

N-Allyloxycarbonyl-2-nitrobenzenesulfonamide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： 36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides
• Other Chemical Reagents
• Material Chemicals High Polymer Materials

Additional information on N-Allyloxycarbonyl-2-nitrobenzenesulfonamide

N-Allyloxycarbonyl-2-nitrobenzenesulfonamide (CAS No. 90916-29-3): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

N-Allyloxycarbonyl-2-nitrobenzenesulfonamide, identified by the CAS number 90916-29-3, represents a significant compound in the realm of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in the synthesis of biologically active molecules and its role in advancing drug discovery protocols. The combination of an allyloxycarbonyl (allyl protecting group) and a nitrobenzenesulfonamide moiety imparts distinct reactivity and functionality, making it a valuable intermediate in organic synthesis.

The allyloxycarbonyl group, commonly denoted as ACO or AcOallyl, serves as an effective protecting group for carboxylic acids in peptide synthesis. Its stability under a variety of conditions and its facile removal under mild acidic conditions make it a preferred choice for protecting functional groups in complex synthetic pathways. In contrast, the nitrobenzenesulfonamide moiety introduces both electron-withdrawing and polar characteristics to the molecule, enhancing its solubility in polar solvents and influencing its electronic properties. This dual functionality makes N-Allyloxycarbonyl-2-nitrobenzenesulfonamide a versatile building block for the construction of more intricate molecular architectures.

Recent advancements in synthetic methodologies have highlighted the utility of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide in the development of novel pharmaceuticals. The nitro group, while traditionally associated with explosive compounds, has found renewed interest as a pharmacophore due to its ability to modulate biological activity through redox chemistry. Studies have demonstrated that nitroaromatic compounds can exhibit potent antimicrobial and anti-inflammatory properties, often by undergoing bioactivation to reactive species such as nitric oxide (NO). The sulfonamide group further enhances this potential by serving as a hydrogen bond acceptor, improving binding affinity to biological targets.

In the context of drug discovery, N-Allyloxycarbonyl-2-nitrobenzenesulfonamide has been employed in the synthesis of sulfonamides, a class of compounds known for their broad spectrum of biological activities. Sulfonamides are widely recognized for their efficacy against bacterial infections, with many clinically used antibiotics containing this moiety. Additionally, sulfonamides have shown promise in the treatment of diabetes, cancer, and inflammatory diseases due to their ability to interact with enzymes and receptors involved in these pathologies. The incorporation of the nitro group into sulfonamides has been shown to enhance their pharmacological properties, leading to more potent and selective therapeutic agents.

The structural features of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide also make it an attractive candidate for material science applications. The presence of both electron-donating (allyl) and electron-withdrawing (nitro) groups allows for fine-tuning of electronic properties, making it suitable for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a precursor for conductive polymers and organic semiconductors, leveraging its ability to undergo controlled polymerization reactions under specific conditions.

The synthesis of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide typically involves multi-step reactions that require precise control over reaction conditions. One common synthetic route begins with the nitration of benzenesulfonyl chloride to yield 2-nitrobenzenesulfonyl chloride, which is then reacted with allylmagnesium bromide to form the corresponding allylsulfonate intermediate. Subsequent treatment with ammonia or an amine source results in the formation of the final product. This synthetic pathway highlights the compound's reliance on high-quality reagents and controlled reaction environments to ensure high yields and purity.

In recent years, computational chemistry has played an increasingly important role in understanding the reactivity and properties of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide. Molecular modeling studies have provided insights into how structural modifications influence biological activity, allowing researchers to design more effective derivatives. These computational approaches are particularly valuable when experimental data is limited or when exploring hypothetical molecular structures that may be difficult or expensive to synthesize.

The applications of N-Allyloxycarbonyl-2-nitrobenzenesulfonamide extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its ability to serve as a versatile intermediate allows for the creation of novel compounds with tailored properties for specific applications. For instance, researchers have investigated its use in developing herbicides and fungicides that target specific enzymatic pathways in plants and fungi while minimizing toxicity to other organisms.

The future prospects for N-Allyloxycarbonyl-2-nitrobenzenesulfonamide are promising, with ongoing research exploring new synthetic routes and applications. As our understanding of molecular interactions continues to evolve, this compound is likely to play an even greater role in drug discovery and material science. The integration of traditional synthetic chemistry with modern computational techniques will further enhance its utility, paving the way for innovative solutions across multiple scientific disciplines.